![molecular formula C15H8BrF3N2OS2 B13379225 (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-one](/img/structure/B13379225.png)
(5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-one
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Description
5-[(5-bromo-2-thienyl)methylene]-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one is a complex organic compound with the molecular formula C15H8BrF3N2OS2 This compound is characterized by the presence of a thiazolidinone ring, a brominated thiophene moiety, and a trifluoromethyl-substituted phenyl group
Properties
Molecular Formula |
C15H8BrF3N2OS2 |
|---|---|
Molecular Weight |
433.3 g/mol |
IUPAC Name |
(5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-[3-(trifluoromethyl)phenyl]imino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C15H8BrF3N2OS2/c16-12-5-4-10(23-12)7-11-13(22)21-14(24-11)20-9-3-1-2-8(6-9)15(17,18)19/h1-7H,(H,20,21,22)/b11-7- |
InChI Key |
HZQUTHQUCZTWHX-XFFZJAGNSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)N=C2NC(=O)/C(=C/C3=CC=C(S3)Br)/S2)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)N=C2NC(=O)C(=CC3=CC=C(S3)Br)S2)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 5-[(5-bromo-2-thienyl)methylene]-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one typically involves a multi-step process. One common synthetic route includes the following steps:
Formation of the thiazolidinone ring: This can be achieved by reacting a suitable thioamide with an α-haloketone under basic conditions.
Introduction of the brominated thiophene moiety: This step involves the bromination of thiophene, followed by its reaction with the thiazolidinone intermediate.
Addition of the trifluoromethyl-substituted phenyl group: This can be accomplished through a condensation reaction with a trifluoromethyl-substituted benzaldehyde.
Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of catalysts and specific reaction conditions to facilitate the process.
Chemical Reactions Analysis
5-[(5-bromo-2-thienyl)methylene]-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced thiazolidinone derivatives.
Substitution: The bromine atom in the thiophene ring can be substituted with other functional groups through nucleophilic substitution reactions, using reagents such as sodium methoxide or potassium cyanide.
Scientific Research Applications
5-[(5-bromo-2-thienyl)methylene]-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.
Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.
Industry: It may be used in the development of new materials with specific properties, such as conductivity or fluorescence.
Mechanism of Action
The mechanism of action of 5-[(5-bromo-2-thienyl)methylene]-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may inhibit the activity of certain enzymes or proteins, leading to the disruption of cellular processes. For example, it may bind to the active site of an enzyme, preventing substrate binding and subsequent catalysis. The exact molecular pathways involved can vary depending on the specific biological context and target.
Comparison with Similar Compounds
5-[(5-bromo-2-thienyl)methylene]-2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one can be compared with other similar compounds, such as:
5-[(5-bromo-2-thienyl)methylene]-2-thioxo-1,3-thiazolidin-4-one: This compound has a similar structure but lacks the trifluoromethyl-substituted phenyl group, which may result in different chemical and biological properties.
2-{[3-(trifluoromethyl)phenyl]imino}-1,3-thiazolidin-4-one:
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